Cas no 412336-07-3 (Benzofuran-4-amine)

• Product Name: Benzofuran-4-amine
• CAS No: 412336-07-3
• MF: C₈H₇NO
• MW: 133.147281885147
• MDL: MFCD09038105
• CID: 328787
• PubChem ID: 11423621
• Update Time: 2025-05-22

Benzofuran-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Benzofuranamine
• 1-BENZOFURAN-4-AMINE
• BENZOFURAN-4-AMINE
• 4-aminobenzo<b>furan
• 4-AMINOBENZOFURAN
• BENZOFURAN-4-YLAMINE
• 412336-07-3
• SCHEMBL824913
• J-519744
• DTXSID60465333
• CS-0208605
• AS-36195
• MFCD09038105
• AKOS006330399
• EN300-102702
• MB06879
• OCZGGFAZAPGFMC-UHFFFAOYSA-N
• SY012211
• Benzofuran-4-amine

• MDL： MFCD09038105
• Inchi： 1S/C8H7NO/c9-7-2-1-3-8-6(7)4-5-10-8/h1-5H,9H2
• InChI Key： OCZGGFAZAPGFMC-UHFFFAOYSA-N
• SMILES： O1C=CC2C(=CC=CC1=2)N

Computed Properties

• Exact Mass: 133.05300
• Monoisotopic Mass: 133.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.225
• Boiling Point: 259.8 °C at 760 mmHg
• Flash Point: 110.9 °C
• PSA: 39.16000
• LogP: 2.59620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on Benzofuran-4-amine

Comprehensive Overview of Benzofuran-4-amine (CAS No. 412336-07-3): Properties, Applications, and Research Insights

Benzofuran-4-amine (CAS No. 412336-07-3) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural features and versatile applications. The benzofuran core, fused with an aromatic amine group at the 4-position, offers a promising scaffold for drug discovery and functional material design. This article delves into the molecular characteristics, synthetic pathways, and cutting-edge applications of this compound, while addressing trending topics such as green chemistry, AI-driven drug discovery, and sustainable material innovation.

The structural motif of Benzofuran-4-amine combines a benzofuran ring system with an amine functional group, making it a valuable intermediate in medicinal chemistry. Researchers have explored its potential as a building block for central nervous system (CNS) therapeutics, owing to its ability to cross the blood-brain barrier. Recent studies highlight its role in modulating neurotransmitter receptors, aligning with the growing demand for neuroprotective agents and cognitive enhancers. Additionally, its electron-rich aromatic system makes it a candidate for organic light-emitting diodes (OLEDs), a hot topic in renewable energy discussions.

Synthetic routes to Benzofuran-4-amine often involve palladium-catalyzed cross-coupling reactions or reductive amination of 4-nitrobenzofuran. Modern approaches emphasize atom economy and catalyst recycling, reflecting the industry's shift toward eco-friendly synthesis. Computational tools like density functional theory (DFT) are increasingly used to optimize these processes, a trend driven by the integration of AI in chemical research. These advancements address frequently searched queries such as "how to improve yield in heterocyclic amine synthesis" and "machine learning applications in organic chemistry".

In material science, Benzofuran-4-amine derivatives exhibit tunable photophysical properties, making them relevant to optoelectronic devices. Their charge transport characteristics are being investigated for next-generation flexible electronics, a sector projected to grow exponentially. This aligns with user searches like "organic semiconductors for wearable tech" and "benzofuran-based smart materials". Furthermore, the compound's potential in bioconjugation has sparked interest in targeted drug delivery systems, particularly for cancer therapeutics—a perpetually high-traffic topic in scientific literature.

Quality control of Benzofuran-4-amine relies on advanced analytical techniques such as HPLC-MS and NMR spectroscopy, with purity thresholds exceeding 98% for research-grade applications. Stability studies under varying pH and temperature conditions are critical, as evidenced by search trends like "amine compound degradation pathways". The compound's storage recommendations (typically under inert atmosphere at -20°C) and handling precautions are frequently queried by laboratory personnel, underscoring the need for clear technical guidelines.

Emerging research directions include the incorporation of Benzofuran-4-amine into metal-organic frameworks (MOFs) for gas storage applications, and its use as a ligand in catalytic asymmetric synthesis. These developments respond to the surge in searches for "MOFs for carbon capture" and "chiral amine catalysts". Patent analysis reveals a steady increase in filings involving this compound, particularly in biodegradable polymer formulations—a nod to the circular economy movement dominating sustainability discourse.

In conclusion, Benzofuran-4-amine (CAS No. 412336-07-3) represents a multifaceted compound bridging pharmaceutical innovation and advanced materials. Its evolving applications reflect broader scientific priorities like precision medicine and energy-efficient technologies. By maintaining rigorous synthesis protocols and exploring novel derivatization strategies, researchers can unlock further potential of this benzofuran derivative, answering the community's demand for high-performance molecular architectures.